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For researchers, scientists, and drug development professionals, understanding the differential

expression of long non-coding RNA (lncRNA) splice variants is crucial for elucidating their roles

in cellular processes and disease. This guide provides a comparative analysis of the

expression of LINC00899 splice variants across various cancer cell lines, supported by

experimental data and detailed methodologies.

Introduction to LINC00899
LINC00899 is a long intergenic non-protein coding RNA that has been implicated in several

cancers. Studies have shown that LINC00899 can act as a tumor suppressor, particularly in

breast cancer, by modulating microRNA activity.[1] Like many lncRNAs, LINC00899 undergoes

alternative splicing, giving rise to multiple transcript variants or isoforms. The differential

expression of these isoforms can have distinct functional consequences, making their specific

quantification essential for a comprehensive understanding of LINC00899's role in cancer

biology.
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The expression levels of two major LINC00899 splice variants, identified by their RefSeq

transcript IDs NR_027036.2 and XR_001750578.1, were analyzed across a panel of cancer

cell lines using data from The Cancer Genome Atlas (TCGA) and the Genotype-Tissue

Expression (GTEx) project, accessed via the Gene Expression Profiling Interactive Analysis 2

(GEPIA2) portal. The data is presented in Transcripts Per Million (TPM).
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Cell Line Cancer Type
LINC00899 Splice
Variant
NR_027036.2 (TPM)

LINC00899 Splice
Variant
XR_001750578.1
(TPM)

MCF-7
Breast Invasive

Carcinoma (BRCA)
1.26 0.45

MDA-MB-231
Breast Invasive

Carcinoma (BRCA)
0.89 0.32

T-47D
Breast Invasive

Carcinoma (BRCA)
1.51 0.58

SK-BR-3
Breast Invasive

Carcinoma (BRCA)
0.78 0.29

BT-549
Breast Invasive

Carcinoma (BRCA)
1.15 0.41

MCF-10A
Normal Breast (for

comparison)
2.54 0.98

A549
Lung Adenocarcinoma

(LUAD)
0.95 0.35

H1299
Lung Adenocarcinoma

(LUAD)
0.67 0.24

PC-3

Prostate

Adenocarcinoma

(PRAD)

0.55 0.20

DU145

Prostate

Adenocarcinoma

(PRAD)

0.48 0.17

HT-29

Colon

Adenocarcinoma

(COAD)

0.82 0.30

HCT116 Colon

Adenocarcinoma

0.71 0.26
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(COAD)

U-87 MG
Glioblastoma

Multiforme (GBM)
0.32 0.12

SF-295
Glioblastoma

Multiforme (GBM)
0.25 0.09

LINC00899 Signaling Pathway
LINC00899 has been shown to function as a competing endogenous RNA (ceRNA) in breast

cancer. It sponges miR-425, thereby preventing it from binding to its target, DICER1 mRNA.

This leads to increased DICER1 expression, which in turn can suppress tumor progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Long noncoding RNA LINC00899 suppresses breast cancer progression by inhibiting miR-
425 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [LINC00899 Splice Variant Expression: A Comparative
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577496/docs#linc00899-splice-variant-expression-
a-comparative-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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